Cas no 108413-56-5 (5-(3,4-DIMETHYLPHENYL)-1,3,4-OXADIAZOLE-2-THIOL)

• Product Name: 5-(3,4-DIMETHYLPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• CAS No: 108413-56-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 3033874
• PubChem ID: 2103958
• Update Time: 2025-04-21

5-(3,4-DIMETHYLPHENYL)-1,3,4-OXADIAZOLE-2-THIOL Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-DIMETHYLPHENYL)-1,3,4-OXADIAZOLE-2-THIOL
• Z56979285
• 5-(3,4-Dimethylphenyl)-1,3,4-oxadiazole-2(3H)-thione
• 1,3,4-Oxadiazole-2(3H)-thione, 5-(3,4-dimethylphenyl)-
• AKOS005198885
• F2146-0014
• DTXSID201220241
• 108413-56-5
• 5-(3,4-dimethylphenyl)-3H-1,3,4-oxadiazole-2-thione
• SCHEMBL15664540
• EN300-09506
• 858-696-4
• DTXCID101651540

• Inchi： 1S/C10H10N2OS/c1-6-3-4-8(5-7(6)2)9-11-12-10(14)13-9/h3-5H,1-2H3,(H,12,14)
• InChI Key： ZKMQIPCAKYEHCX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(C)=C(C)C=2)O1

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.7Ų